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Compound of Interest

Compound Name: PKRA83

Cat. No.: B10825816 Get Quote

For Immediate Implementation by Researchers, Scientists, and Drug Development

Professionals

This document provides crucial safety and logistical information for the handling and disposal

of PKRA83, a potent prokineticin (PK2) antagonist. Adherence to these protocols is essential to

ensure personal safety and maintain a secure laboratory environment. PKRA83, identified by

CAS number 1233926-87-8 and molecular formula C27H34ClFN2O4, is a valuable tool in drug

development and scientific research, particularly in studies involving prokineticin receptors

PKR1 and PKR2.[1] Its anti-cancer and anti-angiogenic properties underscore its potential,

while also necessitating careful handling.

Hazard Identification and Personal Protective
Equipment (PPE)
While a comprehensive hazard classification for PKRA83 is not currently available, its nature

as a potent, biologically active small molecule necessitates the adoption of stringent safety

measures. The following personal protective equipment is mandatory for all personnel handling

PKRA83.
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PPE Category Item Specifications and Use

Hand Protection Chemical-impermeable gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for integrity before use

and change them frequently,

especially after direct contact

with the compound.

Eye Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory where PKRA83 is

handled to protect against

splashes or airborne particles.

Body Protection Laboratory coat

A fully fastened lab coat must

be worn to protect skin and

personal clothing from

contamination.

Respiratory Protection Use in a well-ventilated area

All handling of powdered

PKRA83 should be performed

in a certified chemical fume

hood to avoid inhalation of

dust. If a fume hood is not

available, a properly fitted N95

respirator or higher is required.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling PKRA83 is critical to minimize exposure risk. The following

workflow outlines the essential steps from preparation to disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b10825816?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10825816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Handling Cleanup & Disposal

Designate Handling Area Don Appropriate PPE
1. Set up

Weighing (in fume hood)2. Proceed to handling Solubilization
3. Prepare for experiment

Experimental Use Decontaminate Surfaces4. After experiment Doff PPE Correctly Segregate Waste Dispose of Waste
5. Final step

Click to download full resolution via product page

Caption: Workflow for the safe handling of PKRA83 from preparation to disposal.

Experimental Protocols:

1. Weighing:

Always conduct the weighing of solid PKRA83 within a certified chemical fume hood.
Use a dedicated, clean weighing vessel.
Handle with care to avoid generating dust.

2. Solubilization:

Consult the relevant experimental protocol for the appropriate solvent.
Add the solvent to the weighed PKRA83 slowly and carefully.
Ensure the container is securely capped before mixing.

Emergency Procedures
In the event of an exposure, immediate action is crucial.
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Exposure Route First Aid Measures

Skin Contact

Immediately wash the affected area with soap

and plenty of water.[1] Remove contaminated

clothing. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally.[1] Seek immediate medical

attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water.[1] Seek immediate medical attention.

Inhalation
Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

Disposal Plan
Proper disposal of PKRA83 and all contaminated materials is a critical final step to ensure

environmental and personal safety.

Waste Segregation and Disposal:

Waste Type Disposal Procedure

Unused solid PKRA83
Collect in a clearly labeled, sealed container for

hazardous chemical waste.

Solutions containing PKRA83

Collect in a designated, sealed, and labeled

hazardous waste container. Do not mix with

other waste streams unless compatibility is

confirmed.

Contaminated PPE (gloves, etc.)
Place in a designated hazardous waste bag

immediately after use.

Contaminated labware (pipette tips, etc.)
Dispose of in a designated sharps or solid

hazardous waste container.
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All waste must be disposed of in accordance with local, state, and federal regulations for

hazardous chemical waste. Ensure all waste containers are properly labeled with the contents,

including "PKRA83".

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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